![molecular formula C10H12F2N2 B070331 1-(3,5-Difluorophenyl)piperazine CAS No. 180698-14-0](/img/structure/B70331.png)
1-(3,5-Difluorophenyl)piperazine
Overview
Description
1-(3,5-Difluorophenyl)piperazine, also known as 3,5-difluorophenylpiperazine (DFPP), is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFPP is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Scientific Research Applications
Pharmacological Effects of m-Chlorophenylpiperazine in Rats :
- Study by Fuller, Snoddy, Mason, & Owen (1981) in Neuropharmacology.
- This research examined m-Chlorophenylpiperazine (CPP), a compound similar to 1-(3,5-Difluorophenyl)piperazine, exploring its effects on serotonin receptors and its role as a serotonin agonist.
- Read more.
Synthesis of 1-(2,3-dichlorophenyl)piperazine :
- Study by Quan (2006) in Tianjin Chemical Industry.
- Focused on the synthesis of 1-(2,3-dichlorophenyl)piperazine, another derivative, from 2,6-dichloro-nitrobenzene and piperazine.
- Read more.
Antifungal Activity of Piperazine Derivatives :
- Study by Upadhayaya, Sinha, Jain, Kishore, Chandra, & Arora (2004) in Bioorganic & Medicinal Chemistry.
- Investigated optically active antifungal azoles containing piperazine derivatives, demonstrating significant antifungal activity.
- Read more.
TFMPP Stimulus Properties as a Model of 5-HT1B Receptor Activation :
- Study by Schechter (1988) in Pharmacology Biochemistry and Behavior.
- Examined 1-(3-trifluoromethylphenyl)piperazine (TFMPP), similar to this compound, for its effects on 5-HT1B receptor activation.
- Read more.
Piperazine Derivatives with Central Pharmacological Activity :
- Study by Brito, Moreira, Menegatti, & Costa (2018) in Fundamental & Clinical Pharmacology.
- Discussed the central pharmacological activities of various piperazine derivatives, including therapeutic applications in antipsychotic, antidepressant, and anxiolytic drugs.
- Read more.
Mechanism of Action
Mode of Action
It is known that piperazine derivatives can interact with various targets, leading to changes in cellular processes .
Biochemical Pathways
Piperazine derivatives are known to influence a variety of biological activities, suggesting they may interact with multiple pathways .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds .
Safety and Hazards
The safety data sheet for a similar compound, “1-(2,4-Difluorophenyl)piperazine”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to use this compound only in well-ventilated areas and to avoid breathing its dust, fume, gas, mist, vapors, or spray .
Future Directions
While specific future directions for “1-(3,5-Difluorophenyl)piperazine” are not available, it’s known that piperazine derivatives are being studied for their broad therapeutic spectrum, including their antidepressant, anthelmintic, anticonvulsant, antihypertensive, antibacterial, antifungal, antipsychotic, anti-inflammatory, antimalarial, and anticancer properties .
Biochemical Analysis
Biochemical Properties
Piperazine compounds are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Piperazine compounds can influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Piperazine compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
It is known that piperazine compounds are generally well-tolerated in animals, with a safety margin of 3 in cats and 6 in horses . High doses can cause neurotoxic symptoms .
Metabolic Pathways
Piperazine compounds can be involved in various metabolic pathways, interacting with enzymes and cofactors
Properties
IUPAC Name |
1-(3,5-difluorophenyl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14/h5-7,13H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWSOQIHDPMMWAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC(=CC(=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10450855 | |
Record name | 1-(3,5-difluorophenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10450855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
180698-14-0 | |
Record name | 1-(3,5-difluorophenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10450855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3,5-difluorophenyl)piperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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